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  4. N-[5-Cyano-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-3,4-dimethylbenzamide
N-[5-Cyano-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-3,4-dimethylbenzamide N-[5-Cyano-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-3,4-dimethylbenzamide
Brand Name: Vulcanchem
CAS No.: 845807-85-4
VCID: VC0356786
InChI: InChI=1S/C28H29N5O3/c1-17(2)36-13-7-12-32-25(31-27(34)21-10-9-18(3)20(5)14-21)22(16-29)15-23-26(32)30-24-19(4)8-6-11-33(24)28(23)35/h6,8-11,14-15,17H,7,12-13H2,1-5H3
SMILES: CC1=C(C=C(C=C1)C(=O)N=C2C(=CC3=C(N2CCCOC(C)C)N=C4C(=CC=CN4C3=O)C)C#N)C
Molecular Formula: C28H29N5O3
Molecular Weight: 483.6g/mol

N-[5-Cyano-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-3,4-dimethylbenzamide

CAS No.: 845807-85-4

Main Products

VCID: VC0356786

Molecular Formula: C28H29N5O3

Molecular Weight: 483.6g/mol

N-[5-Cyano-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-3,4-dimethylbenzamide - 845807-85-4

CAS No. 845807-85-4
Product Name N-[5-Cyano-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-3,4-dimethylbenzamide
Molecular Formula C28H29N5O3
Molecular Weight 483.6g/mol
IUPAC Name N-[5-cyano-11-methyl-2-oxo-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-3,4-dimethylbenzamide
Standard InChI InChI=1S/C28H29N5O3/c1-17(2)36-13-7-12-32-25(31-27(34)21-10-9-18(3)20(5)14-21)22(16-29)15-23-26(32)30-24-19(4)8-6-11-33(24)28(23)35/h6,8-11,14-15,17H,7,12-13H2,1-5H3
Standard InChIKey XTFQIDOBWOYBCY-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)C(=O)N=C2C(=CC3=C(N2CCCOC(C)C)N=C4C(=CC=CN4C3=O)C)C#N)C
Canonical SMILES CC1=C(C=C(C=C1)C(=O)N=C2C(=CC3=C(N2CCCOC(C)C)N=C4C(=CC=CN4C3=O)C)C#N)C
PubChem Compound 2015420
Last Modified Nov 11 2021
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